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Compound of Interest

Compound Name: Ammonium selenite

Cat. No.: B15185883

Ammonium selenite ((NH4)2SeOs), a compound utilized in the manufacturing of red glass and
as a reagent for alkaloids, necessitates careful handling due to its potential health and
environmental hazards. This technical guide provides a comprehensive overview of the
material safety information for ammonium selenite, compiled from available data. It is
intended for researchers, scientists, and drug development professionals who may work with
this substance.

While a comprehensive, officially published Safety Data Sheet (SDS) with detailed quantitative
toxicity data for ammonium selenite is not readily available in the public domain, this guide
synthesizes the known properties and extrapolates safety precautions based on the known
hazards of similar selenium and ammonium compounds. It is imperative to treat ammonium
selenite with the utmost caution, assuming a high degree of toxicity.

Chemical and Physical Properties

A summary of the known physical and chemical properties of ammonium selenite is presented
in the table below. This information is crucial for the safe handling, storage, and use of the
compound.
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Property Value Reference
Chemical Formula (NH4)2Se0s [1112]
Molecular Weight 163.04 g/mol [1]
Appearance White or slightly reddish e

hygroscopic crystals

Solubility in Water

49.21 g/100g solution at
1°C54.70 g/100g solution at
25°C69.08 g/100g solution at
70°C

[3]

Decomposition

Decomposes upon heating

[1]

CAS Number

7783-19-9

[1]3]

Hazard Identification and Toxicity

Detailed quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for ammonium selenite are not available in the public search results.

However, based on the toxicity of related compounds like sodium selenite and general

knowledge of selenium compounds, ammonium selenite should be considered highly toxic.

GHS Hazard Classification (Presumed, based on related compounds):

o Acute Toxicity, Oral (Category 2 or 3)

o Acute Toxicity, Inhalation (Category 2 or 3)

» Serious Eye Damage/Eye Irritation (Category 1 or 2)

o Skin Corrosion/Irritation (Category 1 or 2)

» Specific target organ toxicity — Repeated exposure (Category 1 or 2)

» Hazardous to the aquatic environment, acute and chronic (Category 1)
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The primary hazards are associated with the selenite ion, which can interfere with essential
biological processes. The ammonium ion can also contribute to toxicity, particularly if the
compound decomposes and releases ammonia gas.

Experimental Protocols for Safety Assessment

Specific experimental protocols for the safety assessment of ammonium selenite were not
found in the available search results. However, standard methodologies for evaluating the
safety of a chemical compound would include:

e Acute Oral Toxicity (e.g., OECD Guideline 420, 423, or 425): This would be performed to
determine the LD50 value and identify acute toxic effects.

e Acute Dermal and Inhalation Toxicity (e.g., OECD Guidelines 402 and 403): To assess the
risks associated with skin contact and breathing in the substance.

e Dermal and Eye Irritation/Corrosion (e.g., OECD Guidelines 404 and 405): To evaluate the
potential for skin and eye damage upon contact.

» Skin Sensitization (e.g., OECD Guideline 429): To determine if the substance can cause an
allergic skin reaction.

» Repeated Dose Toxicity (e.g., OECD Guideline 407 or 408): To understand the effects of
long-term or repeated exposure.

» Mutagenicity and Carcinogenicity Assays: To assess the potential to cause genetic mutations

or cancer.

Handling, Storage, and Emergency Procedures

Given the presumed high toxicity of ammonium selenite, stringent safety measures are
required.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary personal protective equipment for handling ammonium
selenite is provided below.
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Researcher/
Scientist

Foot
Protection Protection

Respiratory
Protection Protection

Personal Protective Equipment (PPE)

A4

A/ A\ A\
Full-face respirator with Chemical-resistant gloves Chemical splash goggles Chemical-resistant apron Closed-toe shoes and
P100/HEPA filter (e.g., Nitrile, Neoprene) and face shield or full-body suit chemical-resistant boot covers

Click to download full resolution via product page

Caption: Required PPE for handling ammonium selenite.

Handling and Storage

» Ventilation: Always handle ammonium selenite in a well-ventilated area, preferably within a
certified chemical fume hood.

» Avoid Dust: Take precautions to avoid the generation of dust.

o Storage: Store in a cool, dry, and tightly sealed container, away from incompatible materials
such as strong acids. The storage area should be secure and accessible only to authorized
personnel.

First Aid Measures

The following table summarizes the recommended first aid measures in case of exposure to
ammonium selenite.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, give large amounts of water to drink.

Seek immediate medical attention.

Firefighting Measures

o Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Water
spray, dry chemical, carbon dioxide, or foam may be used.

e Hazardous Combustion Products: Upon decomposition, ammonium selenite may emit toxic
fumes of selenium oxides and ammonia.

o Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Accidental Release Measures

o Personal Precautions: Evacuate the area and wear appropriate PPE as outlined in section
4.1.

o Containment and Cleanup: Carefully sweep up the spilled material, avoiding dust generation,
and place it in a sealed container for disposal. The spill area should be thoroughly cleaned
with a suitable decontaminating solution.
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e Environmental Precautions: Prevent the spilled material from entering drains, sewers, or
waterways, as selenium compounds are very toxic to aquatic life.

Potential Signaling Pathway of Toxicity

The toxicity of selenite is believed to involve the depletion of intracellular glutathione (GSH), a
key antioxidant. This can lead to oxidative stress and cell damage. The diagram below
illustrates a simplified potential signaling pathway for selenite toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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